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Compound of Interest

Compound Name: 1,4-Benzenedimethanol

Cat. No.: B118111 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety information currently

available for 1,4-Benzenedimethanol (CAS No. 589-29-7). The content is structured to meet

the needs of laboratory and drug development professionals, with a focus on data presentation,

safe handling protocols, and emergency procedures.

Chemical and Physical Properties
1,4-Benzenedimethanol, also known as p-xylylene glycol, is a white to off-white crystalline

powder.[1] Its key physical and chemical properties are summarized in the table below for easy

reference.
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Property Value References

Molecular Formula C₈H₁₀O₂ [1][2]

Molecular Weight 138.16 g/mol [1][3][4]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 114-119 °C [2][3][5][6]

Boiling Point 138-143 °C at 1 mmHg [2][3][6]

Solubility
Soluble in hot water, ether,

toluene, and methanol.
[1][2][6]

Synonyms
p-Xylene-alpha,alpha'-diol,

Terephthalyl alcohol
[4][6]

Toxicological Data
The toxicological properties of 1,4-Benzenedimethanol have not been fully investigated.[1]

The available information from safety data sheets indicates potential for irritation, but

quantitative data such as LD50 or detailed study results are largely unavailable.
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Hazard Classification Finding References

Acute Oral Toxicity

GHS data suggests it may be

harmful if swallowed, though

detailed studies are lacking.

[4]

Skin Irritation

May cause skin irritation.[1][7]

Symptoms can include itching,

scaling, reddening, or

blistering.[7]

Eye Irritation

May cause serious eye

irritation.[1][7] Symptoms can

include redness, watering, and

itching.[7]

Respiratory Irritation

May cause respiratory tract

irritation upon inhalation of

dust.[1][7]

Carcinogenicity
Not classified as a carcinogen

by IARC, NTP, or OSHA.[7][8]

Sensitization No information available. [8]

Experimental Protocols
Detailed experimental protocols for toxicological studies specific to 1,4-Benzenedimethanol
are not publicly available. However, this section outlines the standard methodologies that would

be employed to assess the health hazards of a similar chemical substance, based on OECD

and other regulatory guidelines.

Protocol for Acute Dermal Irritation Study (Based on
OECD 404)

Objective: To assess the potential of a substance to cause skin irritation.

Test System: Healthy young adult albino rabbits.
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Procedure:

Approximately 24 hours before the test, the fur is clipped from the dorsal area of the trunk

of the animal.

0.5 g of the test substance (moistened with a small amount of water to form a paste) is

applied to a small area (approx. 6 cm²) of the clipped skin and covered with a gauze patch

and semi-occlusive dressing.

The exposure period is 4 hours.

After 4 hours, the dressing and any residual test substance are removed.

The skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Observations are scored according to a standardized scale (e.g., Draize scale).

Protocol for Acute Eye Irritation Study (Based on OECD
405)

Objective: To determine the potential of a substance to produce irritation or corrosion to the

eye.

Test System: Healthy young adult albino rabbits.

Procedure:

The eyes of the animal are examined for any pre-existing defects within 24 hours before

the test.

A single dose of the test substance (e.g., 0.1 g for a solid) is placed in the conjunctival sac

of one eye after gently pulling the lower lid away from the eyeball. The other eye serves as

a control.[9]

The eyelids are gently held together for about one second to prevent loss of the material.

[9]
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The eyes are examined for corneal opacity, iris lesions, and conjunctival redness and

swelling at 1, 24, 48, and 72 hours after application.[9]

The observation period may be extended up to 21 days to assess the reversibility of any

effects.[7]

Lesions are scored according to a standardized scale.

Handling and Safety Procedures
Proper handling and storage are crucial to minimize exposure and ensure safety in the

laboratory.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling, but the following PPE is generally

recommended:

PPE Type Specification References

Eye Protection

Chemical safety goggles or

glasses meeting OSHA 29

CFR 1910.133 or European

Standard EN166.

[1][6]

Hand Protection
Wear appropriate protective

gloves (e.g., nitrile rubber).
[1]

Skin and Body

Wear appropriate protective

clothing to prevent skin

exposure.

[1][6]

Respiratory

Use in a well-ventilated area. If

dust generation is likely, a

NIOSH/MSHA-approved

respirator should be used.

[1]

Safe Handling and Storage Workflow
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The following diagram illustrates the logical workflow for the safe handling and storage of 1,4-
Benzenedimethanol.

Safe Handling and Storage Workflow for 1,4-Benzenedimethanol

Preparation

Handling

Post-Handling & Storage

Start: Need to handle
1,4-Benzenedimethanol

Conduct Risk Assessment

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Adequate Ventilation
(e.g., Fume Hood)

Handle the chemical:
- Avoid dust generation

- Avoid contact with skin/eyes
- Avoid inhalation/ingestion

Keep away from incompatible
substances (acids, oxidizing agents)

Clean work area and
decontaminate equipment

Wash hands thoroughly

Store in a tightly closed container
in a cool, dry, well-ventilated area

End
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Click to download full resolution via product page

Caption: Workflow for safe handling and storage of 1,4-Benzenedimethanol.

Emergency and First Aid Procedures
In the event of accidental exposure, immediate and appropriate first aid is critical. The following

procedures should be followed.

Exposure Route First Aid Measures References

Inhalation

Remove from exposure to

fresh air immediately. If not

breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Get

medical aid.

[1][7]

Skin Contact

Flush skin with plenty of soap

and water for at least 15

minutes while removing

contaminated clothing and

shoes. Get medical aid. Wash

clothing before reuse.

[1][7]

Eye Contact

Flush eyes with plenty of water

for at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Get medical

aid.

[1][7]

Ingestion

Do NOT induce vomiting. If

conscious and alert, rinse

mouth and drink 2-4 cupfuls of

milk or water. Never give

anything by mouth to an

unconscious person. Get

medical aid.

[1][7]
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Emergency Response Logic
The diagram below outlines the decision-making process for responding to an exposure

incident.

Emergency First Aid Procedures for 1,4-Benzenedimethanol Exposure

Emergency First Aid Procedures for 1,4-Benzenedimethanol Exposure

Emergency First Aid Procedures for 1,4-Benzenedimethanol Exposure

Exposure Incident Occurs

Skin Contact Eye Contact Inhalation Ingestion

Flush with soap and water
for at least 15 min.

Remove contaminated clothing.

Flush with water for
at least 15 min,
lifting eyelids.

Move to fresh air.
Provide oxygen or

artificial respiration if needed.

Rinse mouth.
Drink 2-4 cups of water/milk.

DO NOT induce vomiting.

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Logical flow for first aid response to exposure incidents.

Fire and Accidental Release Measures
Fire Fighting: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1][7] Wear

a self-contained breathing apparatus (SCBA) and full protective gear.[1][7] During a fire,

irritating and highly toxic gases may be generated.[1]
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Accidental Release: Wear appropriate personal protective equipment.[1] Vacuum or sweep

up material and place it into a suitable disposal container.[1] Avoid generating dusty

conditions and ensure adequate ventilation.[1]

Stability and Reactivity
Stability: Stable under normal temperatures and pressures.[1]

Incompatible Materials: Avoid contact with acids, acid chlorides, acid anhydrides, and

oxidizing agents.[1][6]

Hazardous Decomposition Products: Carbon monoxide and carbon dioxide may be formed

during combustion.[1][6]

This guide is intended to provide essential health and safety information. It is not a substitute

for a thorough risk assessment, which should be conducted by qualified professionals before

any handling or use of 1,4-Benzenedimethanol. Always refer to the most current Safety Data

Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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